1-Tert-butylsulfanyl-2-ethylbenzene

• IUPAC Name: 1-tert-butylsulfanyl-2-ethylbenzene
• InChI: InChI=1S/C12H18S/c1-5-10-8-6-7-9-11(10)13-12(2,3)4/h6-9H,5H2,1-4H3
• InChI Key: QMGJXZSOJLZAGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1SC(C)(C)C
• Molecular Formula: C12H18S
• Molecular Weight: 194.34 g/mol

Description

1-Tert-butylsulfanyl-2-ethylbenzene is a substituted benzene derivative featuring a tert-butylsulfanyl group (-S-C(CH₃)₃) at position 1 and an ethyl group (-CH₂CH₃) at position 2. The sulfanyl (thioether) moiety contributes to the compound’s electronic profile, making it relevant in organic synthesis and materials science.

Comparison with Similar Compounds

tert-Butylbenzene (CASRN 98-06-6)

• Structure : A benzene ring with a single tert-butyl group .
• Key Differences : Lacks the sulfanyl and ethyl substituents, resulting in lower molecular complexity.
• Physicochemical Properties :
  • Molecular weight: 134.22 g/mol.
  • Boiling point: ~191°C; low polarity due to absence of electronegative groups .
• Applications : Primarily used as a solvent and polymer-linking agent .

1-(Benzylsulfanyl)-2-fluoro-4-(trifluoromethyl)benzene

• Structure : Benzene ring with benzylsulfanyl (-S-CH₂C₆H₅), fluoro (-F), and trifluoromethyl (-CF₃) groups .
• Key Differences : The benzylsulfanyl group introduces aromaticity and bulk distinct from tert-butylsulfanyl. Fluorinated groups enhance electron-withdrawing effects, contrasting with the ethyl group’s electron donation.
• Hazard Profile : Classified as hazardous, requiring stringent safety protocols during handling .

N-(2-(4-(tert-butyl)phenyl)-2-((2,2,6,6-tetramethylpiperidin-1-yl)oxy)ethyl)-N-(phenylsulfonyl)benzenesulfonamide (2e)

• Structure : A sulfonamide derivative with tert-butyl and piperidinyloxy groups .
• Key Differences : Sulfonamide (-SO₂N-) groups are more oxidized than sulfanyl, altering reactivity (e.g., resistance to oxidation).
• Synthesis : GP1 method yielded 75% via silica gel chromatography .

Table 1: Comparative Properties of 1-Tert-butylsulfanyl-2-ethylbenzene and Analogues

Compound	Molecular Weight (g/mol)	Key Substituents	Boiling Point (°C)	Synthesis Yield	Hazard Profile
1-Tert-butylsulfanyl-2-ethylbenzene*	~210.34	-S-C(CH₃)₃, -CH₂CH₃	Not reported	Not reported	Unknown
tert-Butylbenzene	134.22	-C(CH₃)₃	~191	N/A	EPA-reviewed
1-(Benzylsulfanyl)-2-fluoro-4-(trifluoromethyl)benzene	~292.30	-S-CH₂C₆H₅, -F, -CF₃	Not reported	Not reported	Hazardous
Compound 2e	~606.80†	-SO₂N-, piperidinyloxy	Not reported	75%	Not reported

*Calculated molecular weight. †Derived from HRMS data in .

Reactivity and Functional Group Analysis

• Sulfanyl vs. Sulfonamide : The sulfanyl group in the target compound is prone to oxidation (e.g., forming sulfoxides), unlike the stable sulfonamide in 2e .
• Steric Effects : The tert-butyl group in the target compound may hinder electrophilic substitution compared to less bulky analogues like tert-butylbenzene .
• Electron Effects : The ethyl group’s electron-donating nature contrasts with the electron-withdrawing -F and -CF₃ groups in ’s compound, affecting aromatic substitution patterns .